N-(cyanomethyl)-N-cyclopropyl-2-(2-ethoxyphenoxy)acetamide

• IUPAC Name: N-(cyanomethyl)-N-cyclopropyl-2-(2-ethoxyphenoxy)acetamide
• InChI: InChI=1S/C15H18N2O3/c1-2-19-13-5-3-4-6-14(13)20-11-15(18)17(10-9-16)12-7-8-12/h3-6,12H,2,7-8,10-11H2,1H3
• InChI Key: JECYNGQXCBSWNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)N(CC#N)C2CC2
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

N-(cyanomethyl)-N-cyclopropyl-2-(2-ethoxyphenoxy)acetamide, also known as CCPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CCPA belongs to the family of adenosine receptor agonists and has been found to have various biochemical and physiological effects on the body. In

Scientific Research Applications

Chemoselective Acetylation of 2-Aminophenol

A study by Magadum and Yadav (2018) on the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide showcases the importance of acetamide derivatives in the synthesis of antimalarial drugs. This process involves catalysis by Novozym 435 and explores the use of different acyl donors, highlighting the compound's role in drug synthesis and optimization processes (Magadum & Yadav, 2018).

Pharmacological Assessment of Novel Acetamide Derivatives

Research conducted by Rani et al. (2016) synthesized new acetamide derivatives, including N-(1-(4-bromophenyl)ethyl)-2-phenoxyacetamide, for evaluating their cytotoxic, anti-inflammatory, analgesic, and antipyretic properties. This study underscores the potential therapeutic applications of acetamide derivatives in the development of new drugs (Rani et al., 2016).

Comparative Metabolism of Chloroacetamide Herbicides

Coleman et al. (2000) investigated the metabolism of chloroacetamide herbicides in human and rat liver microsomes. This study provides insights into the metabolic pathways of chloroacetamides, which could be crucial for understanding the environmental and health impacts of similar compounds (Coleman et al., 2000).

Synthesis of Key Intermediates for EGFR Kinase Inhibitors

A paper by Jiang et al. (2011) describes a new synthesis route for N-(3-cyano-7-ethoxy-1,4dihydro-4-oxoquinolin-6-yl)acetamide, a key intermediate for selective EGFR kinase inhibitors. This highlights the role of such acetamide derivatives in the development of anticancer agents (Jiang et al., 2011).

Anticancer, Anti-Inflammatory, and Analgesic Activities

Another study by Rani et al. (2014) developed 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives to explore their anticancer, anti-inflammatory, and analgesic activities. This research further supports the medicinal chemistry applications of acetamide derivatives (Rani et al., 2014).